Cas no 93113-28-1 (Lysinoalanine Hydrochloride Salt)

• Product Name: Lysinoalanine Hydrochloride Salt
• CAS No: 93113-28-1
• MF: C₉H₂₀ClN₃O₄
• MW: 269.725801467896
• CID: 4665922
• Update Time: 2025-07-20

Lysinoalanine Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• Lysinoalanine Hydrochloride Salt

• Inchi： 1S/C9H19N3O4.ClH/c10-6(8(13)14)3-1-2-4-12-5-7(11)9(15)16;/h6-7,12H,1-5,10-11H2,(H,13,14)(H,15,16);1H/t6-,7?;/m0./s1
• InChI Key： ICLHOYNSBNZSQC-OXIGJRIQSA-N
• SMILES： C(CCCNCC(N)C(=O)O)[C@H](N)C(=O)O.Cl

Lysinoalanine Hydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Lysinoalanine Hydrochloride Salt

Comprehensive Overview of Lysinoalanine Hydrochloride Salt (CAS No. 93113-28-1): Properties, Applications, and Research Insights

Lysinoalanine Hydrochloride Salt (CAS No. 93113-28-1) is a chemically modified amino acid derivative gaining attention in biomedical and nutritional research. This compound, formed through the cross-linking of lysine and alanine residues, exhibits unique biochemical properties that make it valuable for studying protein interactions, peptide synthesis, and metabolic pathways. The hydrochloride salt form enhances its solubility, facilitating applications in in vitro and in vivo studies.

Recent interest in Lysinoalanine Hydrochloride Salt stems from its role in understanding Maillard reaction byproducts and their implications in food science. Researchers are investigating its potential as a biomarker for thermal processing in protein-rich foods, aligning with consumer demand for clean-label ingredients and food safety. The compound's structural stability also makes it a candidate for developing nutraceutical formulations, particularly in sports nutrition and anti-aging supplements.

From a synthetic perspective, CAS No. 93113-28-1 serves as a building block for peptide-based therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) protocols has been explored in drug discovery, especially for targeting enzyme inhibition and receptor modulation. Studies suggest its utility in designing bioactive peptides with improved pharmacokinetic profiles, addressing challenges in oral bioavailability of protein drugs.

Analytical characterization of Lysinoalanine Hydrochloride Salt typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 95% for research-grade material. The compound's stability under physiological pH ranges (4–8) makes it suitable for cell culture studies, though researchers should consider its potential interference with amino acid metabolism assays due to structural similarities to native lysine.

Emerging applications include its use in tissue engineering scaffolds, where its cross-linking properties may enhance mechanical strength of collagen-based matrices. This aligns with trends in regenerative medicine and 3D bioprinting technologies. However, comprehensive toxicological assessments are recommended before clinical translation, as some studies report potential renal effects at high concentrations.

For researchers sourcing Lysinoalanine Hydrochloride Salt, key considerations include storage conditions (recommended at -20°C in anhydrous form) and certificate of analysis verification. The compound's growing presence in metabolomics databases underscores its relevance in systems biology approaches to understanding protein modifications in disease states.